Cas no 5440-41-5 ( )

• Product Name: &nbsp
• CAS No: 5440-41-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 941082
• PubChem ID: 227945
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-acetamidodecanoic acid
• EN300-10449935
• NSC20164
• 5440-41-5
• SCHEMBL10603414
• 78590-03-1
• DS-012878
• DTXSID00281110
• NSC-20164
• AKOS013464958
•  

• Inchi： 1S/C12H23NO3/c1-3-4-5-6-7-8-9-11(12(15)16)13-10(2)14/h11H,3-9H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： IFNBFNVQYOIJJC-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCCCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 229.16789
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.007g/cm3
• Boiling Point: 417.8ºC at 760mmHg
• Flash Point: 417.8°Cat760mmHg
• Refractive Index: 1.463
• PSA: 66.4
• LogP: 2.71720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives